Cas no 787591-84-8 (Imidazo[1,2-a]pyrazin-8-amine, 3,5-bis(4-fluorophenyl)-N-methyl-)

Imidazo[1,2-a]pyrazin-8-amine, 3,5-bis(4-fluorophenyl)-N-methyl- structure
787591-84-8 structure
Product Name:Imidazo[1,2-a]pyrazin-8-amine, 3,5-bis(4-fluorophenyl)-N-methyl-
CAS No:787591-84-8
MF:C19H14F2N4
MW:336.338070392609
CID:533896
PubChem ID:58777797
Update Time:2025-04-19

Imidazo[1,2-a]pyrazin-8-amine, 3,5-bis(4-fluorophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazin-8-amine, 3,5-bis(4-fluorophenyl)-N-methyl-
    • 3,5-bis(4-fluorophenyl)-N-methylimidazo[1,2-a]pyrazin-8-amine
    • SCHEMBL5396816
    • DTXSID30729999
    • 787591-84-8
    • Inchi: 1S/C19H14F2N4/c1-22-18-19-24-11-17(13-4-8-15(21)9-5-13)25(19)16(10-23-18)12-2-6-14(20)7-3-12/h2-11H,1H3,(H,22,23)
    • InChI Key: ZVMLPZLSYLWGDQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CN=C2C(NC)=NC=C(C3C=CC(=CC=3)F)N12

Computed Properties

  • Exact Mass: 336.11865279g/mol
  • Monoisotopic Mass: 336.11865279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 42.2Ų
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